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Compound of Interest

Compound Name: Ethyl 5-chloro-2-ethoxybenzoate

CAS No.: 73119-79-6

Cat. No.: B6337052

Get Quote

Executive Summary & Compound Profile
Ethyl 5-chloro-2-ethoxybenzoate (CAS: 73119-79-6) is a critical pharmaceutical intermediate,

primarily utilized in the synthesis of aminopyrazolone derivatives and potentially as a building

block for benzoic acid-class drugs (e.g., fibrates or meglitinide analogs) [1, 2].[1][2]

Precise quantification of this intermediate is essential for establishing mass balance in synthetic

pathways and ensuring the absence of genotoxic impurities in final drug substances.[1][2] This

guide provides two distinct, self-validating protocols: RP-HPLC-UV for routine quantitative

release testing and GC-MS for orthogonal identification and trace impurity analysis.[1][2]

Physicochemical Profile
Understanding the molecule is the first step in method design.[1][2]
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Property Value Analytical Implication

Molecular Formula C₁₁H₁₃ClO₃ MW: 228.67 g/mol

LogP (Predicted) ~3.1

Highly lipophilic; requires high

organic strength in RP-HPLC.

[1][2]

Solubility
Soluble in ACN, MeOH,

EtOAc; Insoluble in Water

Diluent must be organic-rich to

prevent precipitation.[1][2]

Chromophore Benzoic acid ester moiety
UV Active; Maxima likely near

230 nm and 270-280 nm.[1][2]

Stability Ester linkage

Susceptible to hydrolysis at

high pH (>8.0).[1][2] Maintain

acidic/neutral mobile phase.[1]

[2]

Analytical Strategy & Workflow
The analytical control strategy relies on leveraging the compound's lipophilicity and UV

absorption.[1][2]

Method Selection Logic
Primary Quantification (HPLC-UV): Preferred due to high precision (<1.0% RSD) and ability

to separate non-volatile degradation products (e.g., the hydrolyzed acid form).[1][2]

Secondary Identification (GC-MS): Utilized to confirm the chlorine isotopic pattern (

ratio of 3:[1][2]1) and detect volatile solvent residues.[1][2]

Decision Workflow (DOT Visualization)
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Figure 1: Analytical decision matrix for Ethyl 5-chloro-2-ethoxybenzoate characterization.

Protocol A: High-Performance Liquid
Chromatography (RP-HPLC)
Objective: Robust quantification of assay potency and related substances.

Instrumental Conditions[1][2][3]
System: Agilent 1260 Infinity II / Waters Alliance (or equivalent) with DAD.

Column: Agilent ZORBAX Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm).[1][2]

Rationale: The C18 stationary phase provides strong retention for the lipophilic ethyl ester

(LogP 3.1), ensuring separation from the more polar hydrolyzed acid degradant.[1][2]

Column Temp: 30°C (Controlled to minimize retention time drift).

Flow Rate: 1.0 mL/min.[1][2][3]

Injection Volume: 10 µL.

Detection: UV at 254 nm (primary) and 280 nm (secondary).[1][2]

Note: The benzoic ester typically shows strong absorption at 254 nm.[1][2]

Mobile Phase & Gradient[1][2]
Solvent A: 0.1% Formic Acid in Water (Milli-Q grade).[1][2]
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Chemistry: Acidic pH (~2.[1][2][3]7) suppresses ionization of any free acid impurities,

sharpening their peaks, and prevents on-column hydrolysis of the ester.[1][2]

Solvent B: Acetonitrile (HPLC Grade).[1][2]

Gradient Table:

Time (min) % Solvent A % Solvent B Event

0.0 60 40 Equilibration

2.0 60 40 Isocratic Hold

12.0 10 90
Linear Ramp (Elution

of Main Peak)

15.0 10 90 Wash

15.1 60 40 Return to Initial

| 20.0 | 60 | 40 | Re-equilibration |[1][2]

Standard & Sample Preparation[1][2]
Diluent: Acetonitrile:Water (80:20 v/v).[1][2]

Stock Standard (1.0 mg/mL): Accurately weigh 50 mg of Reference Standard into a 50 mL

volumetric flask. Dissolve in 100% ACN first (sonicate 5 min), then dilute to volume with

water.

Working Standard (0.1 mg/mL): Dilute 5.0 mL of Stock to 50 mL with Diluent.

Sample Solution: Prepare duplicate samples at a target concentration of 0.1 mg/mL.

System Suitability Criteria (SST)
Before releasing results, the system must pass:

Theoretical Plates (N): > 5,000.[1][2]
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Tailing Factor (T): 0.8 – 1.5.[1][2]

Precision (RSD): < 1.0% for 5 replicate injections of the Working Standard.

Resolution (Rs): > 2.0 between the Main Peak and any adjacent impurity (e.g., 5-chloro-2-

ethoxybenzoic acid).[1][2]

Protocol B: Gas Chromatography - Mass
Spectrometry (GC-MS)[1][2]
Objective: Structural confirmation and detection of volatile organic impurities.

Instrumental Conditions[1][2][3]
System: GC (e.g., Agilent 7890B) coupled with Single Quadrupole MS (5977B).[1][2]

Column: HP-5ms Ultra Inert (30 m x 0.25 mm, 0.25 µm film).[1][2]

Rationale: A non-polar (5%-phenyl)-methylpolysiloxane phase is ideal for separating

halogenated aromatic esters.[1][2]

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet: Split Mode (20:1), 250°C.

Injection Volume: 1.0 µL.

Temperature Program
Rate (°C/min) Temperature (°C) Hold Time (min)

- 60 1.0

20 280 3.0

Total Run Time: ~15 minutes

MS Detection Parameters[1][2]
Source Temp: 230°C.
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Quad Temp: 150°C.

Scan Range: 35 – 500 m/z.[1][2]

Solvent Delay: 3.0 min (to protect filament).

Data Interpretation[1][2][4]
Retention Time: Expect elution between 8.0 – 10.0 minutes.[1][2]

Mass Spectrum:

Molecular Ion: Look for clusters at m/z 228 (M) and 230 (M+2).[1][2]

Isotope Ratio: The intensity of 230 should be roughly 33% of 228, confirming the presence

of one Chlorine atom.[1][2]

Fragment Ions:

m/z 183/185 (Loss of ethoxy group [-OEt]).[1][2]

m/z 155/157 (Loss of ester group [-COOEt]).[1][2]

Method Validation Guidelines (ICH Q2)
To ensure scientific integrity, the HPLC method must be validated.[1][2]

Specificity (Forced Degradation)
Stress the sample to prove the method can separate degradation products.[1][2]

Acid Hydrolysis: 0.1N HCl, 60°C, 2 hours.

Base Hydrolysis: 0.1N NaOH, Room Temp, 1 hour (Expect rapid conversion to 5-chloro-2-

ethoxybenzoic acid).

Oxidation: 3% H₂O₂, Room Temp.[1][2]
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Success Criterion: Peak purity (via DAD) > 990 for the main peak; Resolution > 1.5 from all

degradants.[1][2]

Linearity
Prepare 5 concentration levels ranging from 50% to 150% of the target concentration (0.05 –

0.15 mg/mL).

Acceptance: R² ≥ 0.999.[1][2]

Accuracy (Recovery)
Spike known amounts of the standard into a placebo matrix (if available) or solvent at 80%,

100%, and 120%.

Acceptance: Mean recovery 98.0% – 102.0%.[1][2]

Synthesis Pathway Context
Understanding the upstream synthesis aids in identifying potential impurities (e.g., unreacted 5-

chlorosalicylic acid).[1][2]

5-Chlorosalicylic Acid
(Starting Material)

Ethyl 5-chloro-2-ethoxybenzoate
(Target)

 Ethylation

Impurity:
Mono-ethylated species

 Incomplete Rxn

Ethyl Iodide / K2CO3
(Alkylation)

Click to download full resolution via product page

Figure 2: Synthesis context showing potential impurity origins [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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